Cas no 43170-60-1 (1-(2-chloroacetyl)pyrrolidin-2-one)

1-(2-chloroacetyl)pyrrolidin-2-one structure
43170-60-1 structure
Product Name:1-(2-chloroacetyl)pyrrolidin-2-one
CAS No:43170-60-1
MF:C6H8ClNO2
MW:161.586220741272
MDL:MFCD03973204
CID:843524
PubChem ID:3161251
Update Time:2025-04-19

1-(2-chloroacetyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-(chloroacetyl)- (9CI)
    • 1-(2-Chloro-acetyl)-pyrrolidin-2-one
    • N-chloroacetyl-2-pyrrolidinone
    • AC1MKPPV
    • AC1Q3TED
    • CTK1D7760
    • N-(2-chloroacetyl)-pyrrolidin-2-one
    • N-(chloroacetyl)pyrrolidone
    • N-(Pyrrolidin-2-on)-chloracetamid
    • SBB017952
    • SureCN952927
    • XAXRVMNVJFVLDQ-UHFFFAOYSA-N
    • SCHEMBL952927
    • AKOS000303461
    • Z56900890
    • DTXSID00390296
    • MFCD03973204
    • 43170-60-1
    • 1-(2-Chloro-acetyl)pyrrolidin-2-one
    • EN300-05387
    • G28438
    • CS-0219943
    • 1-(2-chloroacetyl)pyrrolidin-2-one
    • J-502972
    • MDL: MFCD03973204
    • Inchi: 1S/C6H8ClNO2/c7-4-6(10)8-3-1-2-5(8)9/h1-4H2
    • InChI Key: XAXRVMNVJFVLDQ-UHFFFAOYSA-N
    • SMILES: ClCC(N1C(CCC1)=O)=O

Computed Properties

  • Exact Mass: 161.02444
  • Monoisotopic Mass: 161.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

1-(2-chloroacetyl)pyrrolidin-2-one Security Information

  • HazardClass:IRRITANT

1-(2-chloroacetyl)pyrrolidin-2-one Pricemore >>

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